N-[2-(difluoromethoxy)phenyl]-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-[2-(difluoromethoxy)phenyl]-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H13F2N5O2S/c17-15(18)25-13-9-5-4-8-12(13)19-14(24)10-26-16-20-21-22-23(16)11-6-2-1-3-7-11/h1-9,15H,10H2,(H,19,24)
• InChI Key: DVRWYQIBSJGQGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3OC(F)F
• Molecular Formula: C16H13F2N5O2S
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N-[2-(difluoromethoxy)phenyl]-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide" involves complex organic synthesis techniques that allow for the precise incorporation of difluoromethoxy and tetrazole groups. A study on related compounds discusses the synthesis of acetamide derivatives through the reaction of specific halophenyl compounds with difluoromethyl groups, showcasing the methodological approaches to creating such compounds with intricate molecular architectures (Boechat et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds containing difluoromethoxy and phenyl tetrazole groups is characterized by their specific geometric configurations and intermolecular interactions. The analysis of similar compounds reveals a 'V' shaped molecular geometry, highlighting the importance of N–H...O, N–H...N, and other hydrogen bonding interactions in forming three-dimensional arrays, contributing to the compound's stability and reactivity (Boechat et al., 2011).